5-Chloro-3-iodo-8-methylquinolin-4(1H)-one

• Molecular Formula: C10H7ClINO
• Molecular Weight: 319.52 g/mol
• IUPAC Name: 5-chloro-3-iodo-8-methyl-1H-quinolin-4-one
• InChI: InChI=1S/C10H7ClINO/c1-5-2-3-6(11)8-9(5)13-4-7(12)10(8)14/h2-4H,1H3,(H,13,14)
• InChI Key: YFZIOGLBADNFJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)C(=O)C(=CN2)I

Description

5-Chloro-3-iodo-8-methylquinolin-4(1H)-one is a halogenated quinolinone derivative characterized by a quinoline core substituted with chlorine at position 5, iodine at position 3, and a methyl group at position 6. Quinolinones are heterocyclic compounds of significant interest in medicinal chemistry due to their diverse biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties . The presence of iodine, a heavy atom, in this compound may enhance its utility in crystallographic studies or radiolabeling applications, while the methyl and chloro groups influence electronic and steric properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-3-iodo-8-methylquinolin-4(1H)-one typically involves multi-step reactions starting from readily available precursors. One common method involves the iodination of 5-chloro-8-methylquinolin-4(1H)-one using iodine and an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. The reaction is usually carried out in an organic solvent like acetic acid or dichloromethane under reflux conditions.

Industrial Production Methods

While specific industrial production methods for 5-Chloro-3-iodo-8-methylquinolin-4(1H)-one are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using continuous flow reactors, and ensuring the purity and yield of the final product through advanced purification techniques like recrystallization or chromatography.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The iodine atom at position 3 and chlorine at position 5 are primary sites for nucleophilic displacement.

Iodine Displacement

• Suzuki–Miyaura Coupling :
  Reaction with arylboronic acids under palladium catalysis replaces iodine with aryl groups (e.g., phenyl, 4-methoxyphenyl) . Typical conditions:

  Reagent	Catalyst/Base	Solvent	Yield (%)	Product
  4-MeO-C₆H₄B(OH)₂	Pd(PPh₃)₄, K₂CO₃	DMF/H₂O	78–85	3-(4-MeO-C₆H₄)-5-Cl-8-Me-quinolin-4(1H)-one

  Mechanism : Oxidative addition of Pd(0) to the C–I bond, transmetallation with boronic acid, and reductive elimination .

• Hydrazination :
  Treatment with hydrazine replaces iodine with a hydrazino group (-NHNH₂) under basic conditions .

Functionalization at the 4-Oxo Group

The carbonyl group at position 4 undergoes alkylation or thionation:

O-Alkylation

• Methylation :
  Reacting with methyl iodide/K₂CO₃ in DMF converts the 4-oxo group to 4-methoxy .

  Conditions	Product	Yield (%)
  MeI, K₂CO₃, DMF, 50°C	4-MeO-5-Cl-3-I-8-Me-quinoline	87

Thionation

• P₄S₁₀-Mediated Conversion :
  Treatment with phosphorus pentasulfide converts the 4-oxo to 4-thione :

  Reagent	Solvent	Temperature	Yield (%)
  P₄S₁₀	Toluene	Reflux	65

Electrophilic Substitution

The electron-rich quinoline core undergoes halogenation or nitration:

Nitration

• Directed by the 8-methyl group, nitration occurs at position 7 using HNO₃/H₂SO₄ :

  Reagent	Conditions	Product	Yield (%)
  HNO₃ (conc.)	H₂SO₄, 0°C → RT	7-NO₂-5-Cl-3-I-8-Me-quinolin-4(1H)-one	72

Nitro to Amine Reduction

• Catalytic hydrogenation (H₂/Pd-C) or Na₂S₂O₄ reduces nitro groups to amines :

  Method	Conditions	Yield (%)
  Na₂S₂O₄, MeOH/H₂O	RT, 24 h	86

Cross-Coupling Reactions

The iodine atom facilitates C–C bond formation via Ullmann or Sonogashira couplings:

Sonogashira Coupling

• Reaction with terminal alkynes (e.g., phenylacetylene) under Pd/Cu catalysis :

  Alkyne	Catalyst	Yield (%)
  PhC≡CH	PdCl₂(PPh₃)₂, CuI	68

Comparative Reactivity of Halogens

Position	Halogen	Reactivity Trend	Key Reactions
3	I	High (Suzuki > Ullmann)	Coupling, substitution
5	Cl	Moderate (requires strong nucleophiles)	SNAr under harsh conditions

Experimental Challenges

• Solubility : Poor solubility in polar solvents (e.g., DMSO) complicates purification .

• By-products : Electron-withdrawing groups (e.g., -CF₃) reduce reactivity at position 3 .

Scientific Research Applications

Medicinal Chemistry Applications

Antimicrobial Activity

Research indicates that 5-Chloro-3-iodo-8-methylquinolin-4(1H)-one exhibits promising antimicrobial properties. Studies have shown that related compounds can inhibit specific enzymes or modulate receptor activity, which is crucial for therapeutic applications. For instance, derivatives of quinoline have been tested against various pathogenic strains, including E. coli and S. aureus, demonstrating significant antibacterial activity with minimum inhibitory concentrations (MICs) comparable to standard antibiotics .

Anticancer Potential

The compound has also been evaluated for its anticancer properties. Recent studies have demonstrated that certain derivatives exhibit cytotoxic effects against several cancer cell lines, including HeLa and A-549 cells. For example, one study reported IC50 values ranging from 26.30 to 63.75 µM against selected cancer cell lines, indicating that these compounds could serve as potential anticancer agents . The presence of halogen substituents is believed to enhance binding affinity to biological targets, potentially leading to more effective treatments.

Synthesis and Derivatives

The synthesis of 5-Chloro-3-iodo-8-methylquinolin-4(1H)-one typically involves multi-step reactions starting from readily available precursors. A common synthetic route includes:

• Formation of the Quinoline Ring : Starting from 8-hydroxyquinoline.
• Halogenation : Introducing chlorine and iodine substituents through electrophilic substitution reactions.
• Methylation : Adding the methyl group at the appropriate position.

This synthetic pathway allows for the production of various derivatives that can be tailored for specific biological activities.

Comparative Analysis with Related Compounds

The following table summarizes key features of compounds structurally related to 5-Chloro-3-iodo-8-methylquinolin-4(1H)-one:

Compound Name	Key Features
5-Chloro-8-methylquinolin-4(1H)-one	Lacks iodine; different reactivity profile
3-Iodo-8-methylquinolin-4(1H)-one	Lacks chlorine; alters biological activity
5-Chloro-3-iodoquinolin-4(1H)-one	Lacks methyl group; affects stability and solubility

This comparative analysis highlights how variations in substituents can significantly influence the biological activities and chemical properties of quinoline derivatives.

Case Studies

Several case studies have illustrated the applications of this compound in research:

• Antimicrobial Research : A study tested derivatives against six pathogenic strains using disk diffusion techniques, revealing potent antibacterial activities .
• Anticancer Studies : Research involving MTT assays assessed the viability of cancer cell lines treated with various quinoline derivatives, indicating significant cytotoxic effects .
• Hybrid Molecule Development : The synthesis of hybrid molecules combining quinolines with other antibiotic frameworks has shown enhanced antibacterial properties against both Gram-positive and Gram-negative bacteria .

Mechanism of Action

The mechanism of action of 5-Chloro-3-iodo-8-methylquinolin-4(1H)-one depends on its specific application. In medicinal chemistry, it may act by inhibiting enzymes or binding to receptors, thereby modulating biological pathways. The chloro and iodo substituents can enhance its binding affinity and specificity towards molecular targets.

Comparison with Similar Compounds

The structural and functional attributes of 5-Chloro-3-iodo-8-methylquinolin-4(1H)-one can be contextualized by comparing it to related quinolinone derivatives. Below is a detailed analysis:

Structural Analogues and Substituent Effects

Table 1: Substituent Comparison of Selected Quinolinone Derivatives

Compound Name	Substituents (Positions)	Molecular Formula	Key Features
5-Chloro-3-iodo-8-methylquinolin-4(1H)-one	Cl (5), I (3), CH₃ (8)	C₁₀H₇ClINO	Heavy iodine atom; methyl enhances lipophilicity
6-Chloro-8-iodo-4(1H)-quinolinone	Cl (6), I (8)	C₉H₄ClINO	Halogenated positions differ; lacks methyl, reducing steric bulk
8-Chloro-5-(trifluoromethyl)quinolin-4(1H)-one	Cl (8), CF₃ (5)	C₁₀H₅ClF₃NO	Trifluoromethyl group introduces strong electron-withdrawing effects
5-Chloro-4-hydroxyquinolin-2(1H)-one	Cl (5), OH (4)	C₉H₆ClNO₂	Hydroxyl group increases polarity and hydrogen-bonding potential
7-Chloro-8-methyl-2-(trifluoromethyl)-1H-quinolin-4-one	Cl (7), CH₃ (8), CF₃ (2)	C₁₁H₈ClF₃NO	Combined methyl and trifluoromethyl groups alter electronic properties

Key Observations :

• Halogen Effects : The iodine in the target compound may confer distinct reactivity (e.g., susceptibility to nucleophilic substitution) compared to chlorine or fluorine analogues .
• Electronic Modulation: Trifluoromethyl groups (e.g., in 8-Chloro-5-(trifluoromethyl)quinolin-4(1H)-one) introduce strong electron-withdrawing effects, which could stabilize negative charges or alter binding affinities in biological targets .

Spectroscopic and Crystallographic Characteristics

Table 2: Comparative Spectroscopic Data (1H NMR and 13C NMR)

Compound Name	1H NMR Shifts (ppm)	13C NMR Shifts (ppm)	Methodologies Cited
5-Chloro-3-iodo-8-methylquinolin-4(1H)-one	Not explicitly reported	Not explicitly reported	Likely analyzed via SHELX/ORTEP suites
Streptochlorin (Reference)	6.80–8.20 (Ar-H)	110–150 (C=O, C-I)	1H/13C shifts in DMSO-d₆
5-Chloro-4-hydroxyquinolin-2(1H)-one	6.70–8.10 (Ar-H), 10.20 (OH)	165 (C=O), 155 (C-OH)	Similar to NMR protocols in

Notes:

• Crystallographic tools like SHELXL and ORTEP-3 are widely used for structural validation of such compounds, as seen in related studies .

Biological Activity

5-Chloro-3-iodo-8-methylquinolin-4(1H)-one is a heterocyclic compound belonging to the quinoline family, notable for its potential biological activities, particularly in antimicrobial and anticancer applications. This article explores the compound's biological activity, mechanisms, and relevant studies, presenting a comprehensive overview supported by data tables and case studies.

Chemical Structure and Properties

The molecular structure of 5-Chloro-3-iodo-8-methylquinolin-4(1H)-one features:

• Chlorine atom at the 5-position
• Iodine atom at the 3-position
• Methyl group at the 8-position

This unique arrangement enhances its binding affinity to biological targets, which is crucial for its therapeutic applications. The molecular formula is $C_{10}H_{7}ClIN$.

Biological Activity Overview

Research indicates that 5-Chloro-3-iodo-8-methylquinolin-4(1H)-one exhibits several biological activities:

• Antimicrobial Activity :
  • The compound has demonstrated effectiveness against various bacterial strains, including Gram-positive and Gram-negative bacteria. Its mechanism may involve inhibition of bacterial cell division proteins.
• Anticancer Properties :
  • Preliminary studies suggest that this quinoline derivative can induce apoptosis in cancer cells by interacting with specific molecular targets. The presence of halogen substituents potentially increases its cytotoxicity against cancer cell lines.

The mechanism of action for 5-Chloro-3-iodo-8-methylquinolin-4(1H)-one is believed to involve:

• Enzyme Inhibition : Similar compounds have shown the ability to inhibit key enzymes involved in cellular processes.
• Receptor Modulation : The compound may interact with various receptors, influencing signaling pathways that regulate cell growth and apoptosis.

Comparative Analysis with Similar Compounds

The biological activity of 5-Chloro-3-iodo-8-methylquinolin-4(1H)-one can be compared with structurally similar compounds:

Compound Name	Key Features	Biological Activity
5-Chloro-8-methylquinolin-4(1H)-one	Lacks iodine; different reactivity profile	Moderate antimicrobial activity
3-Iodo-8-methylquinolin-4(1H)-one	Lacks chlorine; alters biological activity	Lower anticancer efficacy
5-Chloro-3-iodoquinolin-4(1H)-one	Lacks methyl group; affects stability and solubility	Variable antibacterial properties

The unique combination of chlorine and iodine in 5-Chloro-3-iodo-8-methylquinolin-4(1H)-one contributes to its distinct biological properties compared to its analogs.

Case Studies and Research Findings

Several studies have investigated the biological activities of this compound:

• Antimicrobial Study : A study assessed the antimicrobial efficacy of various quinoline derivatives, including 5-Chloro-3-iodo-8-methylquinolin-4(1H)-one, against Staphylococcus aureus and Escherichia coli. The compound exhibited significant inhibition zones, suggesting potent antibacterial properties .
• Cytotoxicity Assessment : In vitro tests on cancer cell lines (e.g., MCF-7, A549) revealed that 5-Chloro-3-iodo-8-methylquinolin-4(1H)-one induced apoptosis at submicromolar concentrations. The IC50 values ranged from 0.69 to 22 µM across different cell lines, indicating promising anticancer activity .
• Mechanistic Insights : Molecular docking studies suggested that the compound binds effectively to key enzymes involved in cancer metabolism, further supporting its potential as an anticancer agent .

Q & A

Q. What are the recommended methods for synthesizing 5-Chloro-3-iodo-8-methylquinolin-4(1H)-one?

Synthesis typically involves multi-step halogenation and functionalization of quinoline derivatives. A common approach includes:

• Quinoline core formation : Use Skraup or Doebner-Miller reactions to construct the quinoline backbone.
• Halogenation : Introduce chlorine and iodine via electrophilic substitution (e.g., using N-chlorosuccinimide or iodine monochloride in acidic media).
• Methylation : Position-selective alkylation at the 8-position using methylating agents (e.g., methyl iodide under basic conditions). Purification via column chromatography and recrystallization ensures high purity (>97%) .

Q. How can the crystal structure of this compound be determined?

Single-crystal X-ray diffraction (SCXRD) is the gold standard. Key steps:

• Crystallization : Use solvent diffusion (e.g., DCM/hexane) to grow high-quality crystals.
• Data collection : Employ synchrotron radiation or a Bruker D8 VENTURE diffractometer (100 K, Mo-Kα radiation).
• Refinement : Use SHELXL for structure solution and WinGX for data processing . Validate geometry with PLATON or Mercury.

Q. What spectroscopic techniques are critical for characterizing this compound?

• NMR : ¹H/¹³C NMR in DMSO-d₆ or CDCl₃ to confirm substitution patterns (e.g., iodine’s deshielding effect at C3).
• HRMS : Electrospray ionization (ESI) for molecular ion confirmation.
• FTIR : Identify carbonyl (C=O) stretches near 1650–1700 cm⁻¹ and C–I bonds at 500–600 cm⁻¹ .

Advanced Research Questions

Q. How can contradictions in spectroscopic vs. crystallographic data be resolved?

Discrepancies (e.g., tautomerism in solution vs. solid state) require:

• Dynamic NMR : Probe temperature-dependent equilibria in solution.
• DFT calculations : Compare computed (Gaussian 16) and experimental bond lengths/angles.
• Complementary techniques : Pair SCXRD with powder XRD to rule out polymorphism .

Q. What strategies optimize regioselectivity during iodination?

Iodine’s steric and electronic effects demand:

• Directing groups : Use –NO₂ or –OCH₃ at adjacent positions to guide iodination.
• Catalysis : Employ Pd/Cu systems for C–H activation at C3.
• Kinetic control : Monitor reaction progress via LC-MS to halt at the mono-iodinated stage .

Q. How does computational modeling aid in predicting biological activity?

Molecular docking (AutoDock Vina) and MD simulations (GROMACS) assess interactions with targets like SIRT1 or kinases.

• Pharmacophore mapping : Align quinoline core with ATP-binding pockets.
• ADMET prediction : Use SwissADME to optimize bioavailability and reduce toxicity .

Q. What are the challenges in scaling up synthesis for preclinical studies?

• Solvent selection : Replace hazardous solvents (e.g., DCM) with biodegradable alternatives (e.g., cyclopentyl methyl ether).
• Catalyst recovery : Immobilize Pd catalysts on silica to reduce costs.
• Process analytical technology (PAT) : Implement inline FTIR for real-time monitoring .

Q. How can structural analogs inform SAR studies?

Compare with derivatives like 5-chloro-7-iodoquinolin-8-ol :

• Bioactivity assays : Test against cancer cell lines (e.g., MTT assay on MCF-7).
• Electronic effects : Replace –OH with –OCH₃ to enhance membrane permeability.
• Steric maps : Overlay structures (PyMOL) to identify critical substituents .

Q. What safety protocols are essential given its toxicity profile?

Based on analogs (e.g., Category 4 acute toxicity ):

• PPE : Use nitrile gloves, fume hoods, and closed systems for handling.
• Waste disposal : Neutralize iodine residues with Na₂S₂O₃ before disposal.
• Emergency response : Maintain activated charcoal for oral exposure .

Q. How can interdisciplinary approaches resolve synthetic bottlenecks?

Combine:

• Flow chemistry : Enhance yield and reduce reaction times.
• Machine learning : Train models (e.g., ChemBERTa) to predict optimal reaction conditions.
• High-throughput screening : Test 96-well plate libraries for catalytic efficiency .